Cas no 118292-41-4 (Tazarotenic acid)
Tazarotenic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 6-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl]-
- Tazarotenic Acid
- 6-((4,4-dimethylthiochroman-6-yl)ethynyl)nicotinic acid
- 6-[2-(4,4-dimethyl-2,3-dihydrothiochromen-6-yl)ethynyl]pyridine-3-carboxylic acid
- 6-(2-(4,4-Dimethylthiochroman-6-yl)ethynyl)nicotinic acid
- 6-[2-(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl]-3-pyridinecarboxylic acid
- AGN 190299
- AGN-190299
- Tazarotene acid
- 6-[[(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran)-6-yl]ethynyl]nicotinic acid
- 6-[(4,4-diMethyl-3,4-dihydro-2H-thiochroMen-6-yl)ethynyl]pyridine-3-carboxylic acid
- 6-((3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl)-3-pyridinecarboxylic acid
- 3-Pyridinecarboxylic acid, 6-((3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl)-
- 6-[2-(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethynyl]-3-pyridine carboxylic acid
- AS-76893
- SCHEMBL678713
- Q27140328
- 3-PYRIDINECARBOXYLIC ACID, 6-(2-(3,4-DIHYDRO-4,4-DIMETHYL-2H-1-BENZOTHIOPYRAN-6-YL)ETHYNYL)-
- C21518
- Tazarotenic
- IQIBKLWBVJPOQO-UHFFFAOYSA-N
- DTXSID60152094
- Tazarotenic acid (AGN 190299)
- 118292-41-4
- AGN190299
- AKOS024123908
- A803905
- 6-(4,4-dimethylthiochroman-6-ylethynyl) nicotinic acid
- 6-[2-(4,4-dimethylthiochroman-6-yl)ethynyl] nicotinic acid
- E85141
- Tazarotenic acid, >=98% (HPLC)
- J-003730
- BDBM393290
- 6-[(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethynyl]nicotinic acid
- CHEMBL1201375
- 85FDJ14553
- HMS3740M05
- UNII-85FDJ14553
- AGN 190299;AGN-190299;AGN190299
- FT-0674823
- CS-0020860
- US9963439, Tazarotenic acid
- 6-[2-(4,4-dimethyl-2,3-dihydro-1-benzothiopyran-6-yl)ethynyl]-3-pyridinecarboxylic acid
- 6-((4,4-Dimethylthiochroman-6-yl)ethynyl)nicotinicacid
- CHEBI:73129
- 6-(4,4-DIMETHYL-THIOCHROMAN-6-YLETHYNYL)-NICOTINIC ACID
- HY-101108
- BCP07476
- DDBEP
- DTXCID7074585
- 6-((4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethynyl)nicotinic acid
- Tazarotenic acid (AGN 190299)?
- Tazarotenic acid
-
- MDL: MFCD00872121
- Inchi: 1S/C19H17NO2S/c1-19(2)9-10-23-17-8-4-13(11-16(17)19)3-6-15-7-5-14(12-20-15)18(21)22/h4-5,7-8,11-12H,9-10H2,1-2H3,(H,21,22)
- InChI Key: IQIBKLWBVJPOQO-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C#CC3C=CC(C(=O)O)=CN=3)=CC=2C(C)(C)CC1
Computed Properties
- Exact Mass: 323.09800
- Monoisotopic Mass: 323.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.5A^2
- XLogP3: 4.2
Experimental Properties
- Density: 1.31
- Melting Point: Not available
- Boiling Point: 527.5±50.0 °C at 760 mmHg
- Flash Point: 272.9±30.1 °C
- Refractive Index: 1.67
- PSA: 75.49000
- LogP: 3.95300
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Tazarotenic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:2-8°C
Tazarotenic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T302268-25mg |
Tazarotenic acid |
118292-41-4 | ≥98% (HPLC) | 25mg |
¥1095.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T302268-5mg |
Tazarotenic acid |
118292-41-4 | ≥98% (HPLC) | 5mg |
¥396.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T302268-100mg |
Tazarotenic acid |
118292-41-4 | ≥98% (HPLC) | 100mg |
¥3015.90 | 2023-08-31 | |
| DC Chemicals | DC7619-100 mg |
Tazarotenic acid (AGN 190299) |
118292-41-4 | >98% | 100mg |
$325.0 | 2022-02-28 | |
| DC Chemicals | DC7619-250 mg |
Tazarotenic acid (AGN 190299) |
118292-41-4 | >98% | 250mg |
$650.0 | 2022-02-28 | |
| DC Chemicals | DC7619-1 g |
Tazarotenic acid (AGN 190299) |
118292-41-4 | >98% | 1g |
$1300.0 | 2022-02-28 | |
| TRC | T010060-1mg |
Tazarotenic Acid |
118292-41-4 | 1mg |
$110.00 | 2023-05-17 | ||
| TRC | T010060-2mg |
Tazarotenic Acid |
118292-41-4 | 2mg |
$150.00 | 2023-05-17 | ||
| TRC | T010060-5mg |
Tazarotenic Acid |
118292-41-4 | 5mg |
$ 282.00 | 2023-09-06 | ||
| TRC | T010060-10mg |
Tazarotenic Acid |
118292-41-4 | 10mg |
$ 492.00 | 2023-09-06 |
Tazarotenic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Tazarotenic acid
Comprehensive Overview of Tazarotenic Acid (CAS No. 118292-41-4): Properties, Applications, and Innovations
Tazarotenic acid (CAS No. 118292-41-4) is a biologically active metabolite of tazarotene, a well-known retinoid prodrug widely used in dermatology. As a retinoic acid receptor (RAR) agonist, this compound plays a pivotal role in modulating cell differentiation and proliferation, making it a cornerstone in the treatment of psoriasis, acne vulgaris, and photoaging. Its mechanism of action involves binding to specific nuclear receptors, thereby regulating gene expression and promoting healthy skin turnover.
In recent years, the demand for tazarotenic acid has surged due to its efficacy in addressing chronic skin conditions and its compatibility with combination therapies. Researchers are increasingly exploring its potential in cosmeceuticals and anti-aging formulations, aligning with the growing consumer interest in dermatologist-recommended skincare. The compound’s ability to enhance collagen synthesis and reduce hyperpigmentation has positioned it as a key ingredient in next-generation topical treatments.
The chemical structure of tazarotenic acid (CAS No. 118292-41-4) features a carboxylic acid functional group, which enhances its solubility and bioavailability in topical delivery systems. This property is critical for formulations targeting epidermal penetration, a hot topic in transdermal drug development. Innovations in nanocarrier technology, such as liposomes and micelles, have further optimized its delivery, minimizing irritation while maximizing therapeutic effects.
From a clinical perspective, tazarotenic acid is often compared to other retinoids like tretinoin and adapalene. However, its reduced irritation profile and higher receptor specificity make it a preferred choice for patients with sensitive skin. A frequent query among healthcare professionals is how to balance efficacy with tolerability—a challenge this compound addresses effectively. Studies highlight its synergistic effects when combined with moisturizers or anti-inflammatory agents, catering to the rising trend of personalized skincare regimens.
The pharmaceutical industry continues to invest in tazarotenic acid-based research, particularly in sustained-release formulations and biodegradable patches. Environmental concerns have also driven interest in green synthesis methods for this compound, reflecting the broader shift toward sustainable dermatology. As consumers increasingly prioritize clean-label ingredients, manufacturers are focusing on eco-friendly production techniques without compromising potency.
In summary, Tazarotenic acid (CAS No. 118292-41-4) exemplifies the intersection of dermatological science and patient-centric innovation. Its versatility in treating multifactorial skin diseases, coupled with advancements in drug delivery, ensures its relevance in both clinical and cosmetic markets. For those seeking evidence-based skincare solutions, this compound remains a benchmark in retinoid therapy.
118292-41-4 (Tazarotenic acid) Related Products
- 118292-40-3(Tazarotene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)